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Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the key physical properties of 1-
Cyclobutylethanol (CAS No: 7515-29-9), a significant chemical intermediate. Tailored for
researchers, scientists, and professionals in drug development, this document delves into the
empirical values for its boiling point and density, and outlines the rigorous experimental
methodologies for their determination. Our focus is on the causality behind experimental
choices to ensure both accuracy and reproducibility, which are paramount in scientific research.

Introduction to 1-Cyclobutylethanol

1-Cyclobutylethanol, with the molecular formula CeH120, is a secondary alcohol
characterized by a cyclobutane ring attached to an ethanol backbone.[1][2][3][4] Its structural
features make it a valuable building block in organic synthesis. It serves as a pharmaceutical
intermediate, notably in the preparation of advanced therapeutic agents such as DHODH
inhibitors and GPR43 modulators.[2] A thorough understanding of its physical properties is
essential for its handling, reaction scale-up, and purification processes in a laboratory or
industrial setting.

Physicochemical Properties of 1-Cyclobutylethanol
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The fundamental physical constants of a compound are critical for its identification and
application. The table below summarizes the reported physical properties of 1-
Cyclobutylethanol.

Property Value Source(s)
IUPAC Name 1-cyclobutylethanol [4]
CAS Number 7515-29-9 [2][3]
Molecular Formula CeH120 [1][2][3]
Molecular Weight 100.16 g/mol [11[3114]
Boiling Point 144.5°C at 760 mmHg 144°C 2112]

at 752 Torr
Density 0.9075 g/cm? at 10°C [3]

Colorless to light yellow liquid;
Appearance , [2][3]
may also be solid

Experimental Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, leading to the formation of vapor throughout the bulk of the liquid.[5] This property is
a key indicator of a substance's purity.

Principle: The Capillary Tube Method

The capillary tube method, also known as the Thiele tube method, is a reliable micro-scale
technique for determining the boiling point of a liquid.[6] It relies on trapping a small amount of
the liquid's vapor in an inverted capillary tube. As the sample is heated, the trapped air and
vapor expand. When the liquid's vapor pressure equals the atmospheric pressure, a rapid and
continuous stream of bubbles emerges from the capillary.[7] The boiling point is precisely
recorded as the temperature at which, upon cooling, the bubble stream ceases and the liquid is
just drawn back into the capillary tube.[6][7]

Detailed Experimental Protocol
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o Sample Preparation: Add approximately 3-5 mL of 1-Cyclobutylethanol to a small test tube.

o Capillary Insertion: Place a melting point capillary tube, sealed at one end, into the test tube
with its open end submerged in the liquid.

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the bottom of the test tube is level with the thermometer's bulb.

e Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or
a beaker of water on a hot plate). The heating medium should be just above the liquid level
in the test tube.[6][7]

o Observation: Heat the bath gently. Observe the capillary tube for the emergence of bubbles.

» Boiling Point Identification: The preliminary boiling point is the temperature at which a rapid
and continuous stream of bubbles escapes from the capillary.[7]

o Confirmation: Remove the heat source and allow the apparatus to cool slowly. The precise
boiling point is the temperature recorded the moment the bubbling stops and the liquid
begins to enter the capillary tube.[7]

Expert Insights & Causality

o Heating Rate: A slow and steady heating rate is crucial. Heating too rapidly can cause the
thermometer reading to lag behind the actual liquid temperature, leading to an inaccurate
measurement.[7]

e Superheating: Plunging the thermometer directly into the liquid can lead to readings of
superheating, where the liquid's temperature is artificially above its true boiling point. The
capillary method measures the temperature of the vapor in equilibrium with the liquid, which
iS @ more accurate representation.[6]

e Purity: The presence of impurities will typically result in a boiling point range rather than a
sharp, single temperature.

Workflow Visualization
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Prepare Sample:
Add 3-5 mL of 1-Cyclobutylethanol
to a test tube.

i

Insert inverted
capillary tube into
the test tube.

i

Assemble Apparatus:
Attach test tube to
thermometer.

i

Heat Assembly:
Immerse in a Thiele tube
or water bath.

i

Observe for rapid,
continuous stream
of bubbles.

Remove heat and
allow to cool slowly.

i

Record Temperature:
Note the temperature when
liquid enters the capillary.

Result:

Boiling Point of
1-Cyclobutylethanol

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Capillary Method.
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Experimental Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume (p
=m/V).[8][9] It is a fundamental parameter for substance identification and for calculations in
stoichiometry and fluid dynamics.

Principle: Mass-Volume Measurement

The most direct method for determining the density of a liquid is to accurately measure the
mass of a precisely known volume.[8] This involves using calibrated volumetric glassware and
a high-precision analytical balance. To ensure accuracy, the procedure should be repeated
multiple times to calculate an average value, minimizing random errors.[10]

Detailed Experimental Protocol

e Mass of Empty Vessel: Using an analytical balance, measure the mass of a clean, dry
graduated cylinder or pycnometer (density bottle). Record this mass (m1).[8][10]

» Volume Measurement: Carefully add a specific volume of 1-Cyclobutylethanol (e.g., 10.0
mL) to the graduated cylinder. Read the volume from the bottom of the meniscus at eye level
to avoid parallax error.[8]

e Mass of Filled Vessel: Measure the combined mass of the graduated cylinder and the 1-
Cyclobutylethanol (m:2).[8]

e Mass of Liquid: Calculate the mass of the liquid by subtracting the mass of the empty
cylinder from the combined mass (m_liquid = m2 - m1).[10]

» Density Calculation: Calculate the density using the formula p = m_liquid / V.

» Validation: Repeat steps 1-5 at least two more times and calculate the average density to
improve the reliability of the result.[10]

Expert Insights & Causality

o Glassware Choice: While a graduated cylinder is sufficient for a basic determination, a
volumetric flask or pycnometer offers higher precision for measuring volume and will yield a
more accurate density value.
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o Temperature Control: Density is temperature-dependent. The temperature of the liquid
should be recorded, as the reported density of 1-Cyclobutylethanol is specified at 10°C.[3]
For highly accurate work, the measurement should be performed in a temperature-controlled
environment.

o Self-Validation: Performing multiple measurements and observing low variance among the
calculated densities serves as an internal validation of the technique and results.

Workflow Visualization
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Measure mass of a
clean, dry graduated
cylinder (m1).

Add a precise volume (V)
of 1-Cyclobutylethanol
to the cylinder.

'

Measure the combined
mass of the cylinder
and liquid (m2).

Calculate Mass of Liquid:
m_liquid = m2 - m1

Calculate Density:
p=m_liquid / V

Repeat steps A-E
for multiple trials.

i

Calculate the
average density.

Result;

Density of
1-Cyclobutylethanol

Click to download full resolution via product page

Caption: Workflow for Density Determination via Mass/VVolume Measurement.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b024324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

References

Doc Brown's Chemistry. (n.d.). Experiments to determine density of liquid.
e Sigma-Aldrich. (n.d.). 1-Cyclobutylethanol.
e Guidechem. (n.d.). CAS 7515-29-9 | 1-CYCLOBUTYLETHANOL supply.
e ChemicalBook. (n.d.). 1-CYCLOBUTYLETHANOL CAS#: 7515-29-9.
e Unknown. (n.d.). MEASUREMENT OF DENSITY.
e Filo. (2025, July 20). Experiment: Determining the Boiling Points of Organic Compounds.
o Chemistry LibreTexts. (2021, November 11). The Density of Liquids and Solids (Experiment).
e PubChem. (n.d.). 1-Cyclobutylethan-1-ol.
e JoVE. (2020, March 26). Boiling Points - Procedure.
o Chemistry LibreTexts. (2022, May 5). Step-by-Step Procedures for Boiling Point
Determination.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b024324#physical-properties-of-1-cyclobutylethanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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